Cas no 188240-68-8 (Ethyl 3-bromo-4,5,6,7-tetrahydroisobenzofuran-1-carboxylate)

• Product Name: Ethyl 3-bromo-4,5,6,7-tetrahydroisobenzofuran-1-carboxylate
• CAS No: 188240-68-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD27996902
• CID: 1095625
• PubChem ID: 10826103
• Update Time: 2025-04-20

Ethyl 3-bromo-4,5,6,7-tetrahydroisobenzofuran-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4,5,6,7-tetrahydroisobenzofuran-1-carboxylate
• 188240-68-8
• ETHYL 3-BROMO-4,5,6,7-TETRAHYDRO-2-BENZOFURAN-1-CARBOXYLATE
• 1-Isobenzofurancarboxylic acid, 3-bromo-4,5,6,7-tetrahydro-, ethyl ester
• DTXSID301189098
• Ethyl 3-bromo-4,5,6,7-tetrahydro-1-isobenzofurancarboxylate
• EN300-9759725
• Ethyl3-bromo-4,5,6,7-tetrahydroisobenzofuran-1-carboxylate
• Z1939438666

• MDL： MFCD27996902
• Inchi： 1S/C11H13BrO3/c1-2-14-11(13)9-7-5-3-4-6-8(7)10(12)15-9/h2-6H2,1H3
• InChI Key： XQXYGCKXMKFEPY-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=C(C(=O)OCC)O1)CCCC2

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters